Zinc selenite

• CAS No.: 13597-46-1
• Molecular Formula: H2O3SeZn
• Molecular Weight: 194.4 g/mol
• IUPAC Name: selenous acid;zinc
• InChI: InChI=1S/H2O3Se.Zn/c1-4(2)3;/h(H2,1,2,3)
• InChI Key: XLXXAHOGINUPOD-UHFFFAOYSA-N
• SMILES: [O-][Se](=O)[O-].[Zn+2]
• Canonical SMILES: O[Se](=O)O.[Zn]
• Pictograms: Acute Toxic; Irritant; Health Hazard; Environmental Hazard
• Synonyms: selenious acid, zinc salt (1:1); zinc selenite

Description

Definition and Academic Context of Zinc Selenite (B80905)

Zinc selenite is an inorganic compound with the chemical formula ZnSeO3. fishersci.cafishersci.noatamanchemicals.com It is the zinc salt of selenious acid. fishersci.ca Academically, it is identified as a selenite, which is a compound containing the selenite ion (SeO3²⁻). fishersci.no It presents as a white to off-white crystalline solid or powder that is characteristically odorless. fishersci.caatamanchemicals.comfishersci.nl While it is considered insoluble or sparingly soluble in water, it is soluble in ethanol (B145695). fishersci.caatamanchemicals.comfishersci.nlnih.gov

The synthesis of this compound can be achieved through several methods, most commonly through the aqueous reaction of a zinc salt, like zinc oxide (ZnO), with selenious acid (H2SeO3). fishersci.cafishersci.no In terms of its structure, studies have confirmed it possesses an orthorhombic phase and a tetragonal crystal structure. fishersci.canih.gov

Property	Description	Source
Chemical Formula	ZnSeO3	fishersci.cafishersci.noatamanchemicals.com
Appearance	White to off-white crystalline solid/powder	fishersci.caatamanchemicals.comfishersci.nl
Solubility	Insoluble in water, soluble in ethanol	fishersci.caatamanchemicals.comfishersci.nlnih.gov
Crystal Structure	Orthorhombic, Tetragonal	fishersci.canih.gov

Evolution of Research Focus on this compound

The research focus on this compound has evolved from its traditional industrial applications to cutting-edge materials science and environmental technology. Historically, this compound, along with related compounds like sodium selenite, was primarily used in glass manufacturing as a decolorant to counteract the green tint caused by iron impurities. atamanchemicals.comwikipedia.org

More recent scientific inquiry has shifted towards the compound's unique chemical and physical properties at a smaller scale. A significant area of modern research involves its use as a precursor for synthesizing zinc selenide (B1212193) (ZnSe) nanoparticles, which have distinct optical and electronic properties for various high-tech applications. fishersci.nl The latest research, including studies from 2025, has ventured into novel biosynthesis methods for creating this compound catalysts. nih.gov This contemporary research highlights its potential in environmental remediation, specifically as a photocatalyst for degrading organic pollutants like antibiotics and industrial dyes in wastewater. nih.gov This progression demonstrates a clear evolution from a bulk industrial chemical to a specialized compound of interest in nanotechnology and environmental science.

Interdisciplinary Significance of this compound Studies

The study of this compound holds significance across multiple scientific fields, primarily due to the combined properties of zinc and the selenite ion.

Materials Science: In materials science, this compound is investigated for the development of new materials with unique optical and electrical properties. fishersci.no Its potential use in semiconductors and optoelectronic devices is a key area of interest. fishersci.cafishersci.no The ability to synthesize this compound nanostructures, such as needle-shaped nanorods, opens up possibilities for creating materials with enhanced surface areas and light absorption properties. nih.gov

Chemistry: From a chemical perspective, the synthesis and characterization of this compound are of ongoing interest. fishersci.no Research into green synthesis methods using plant extracts to produce ZnSeO3 catalysts is a novel area of study. nih.gov These biosynthesized catalysts have shown enhanced performance, which is attributed to the incorporation of secondary metabolites from the plant extracts. nih.gov Its role in catalysis is a major focus, particularly in photocatalysis. nih.gov

Environmental Science: The compound is gaining importance in environmental science due to its demonstrated photocatalytic capabilities. Recent studies have successfully used biosynthesized this compound catalysts to degrade persistent water contaminants, such as the antibiotic oxytetracycline (B609801) and the dye Rhodamine B, under light exposure. nih.gov This suggests a promising application for this compound in treating industrial and pharmaceutical wastewater, addressing a critical environmental challenge. nih.gov Furthermore, these novel catalysts have exhibited antibacterial properties, indicating another potential avenue for environmental or biomedical applications. nih.gov

Synthesis Methodologies for Zinc Selenite

Aqueous Phase Synthesis Approaches

Aqueous phase synthesis represents a foundational approach for producing zinc selenite (B80905), valued for its simplicity and use of water as a benign solvent. This category of synthesis relies on the reaction between a soluble zinc source and a selenium-containing precursor in an aqueous medium.

Reactions of Zinc Precursors with Selenious Acid

A direct and common method for synthesizing zinc selenite involves the reaction of various zinc precursors with selenious acid (H₂SeO₃). ontosight.ai Zinc compounds such as zinc oxide (ZnO), zinc carbonate (ZnCO₃), and zinc chloride (ZnCl₂) are frequently used. ontosight.aimdpi.com The reaction between selenious acid and zinc oxide or zinc carbonate in an aqueous solution yields this compound as a precipitate. ontosight.ai

For instance, the synthesis can be achieved by mixing aqueous solutions of zinc chloride and selenium dioxide (SeO₂), which forms selenious acid in water. mdpi.com This process is conducted at controlled temperatures, and the resulting this compound precipitates can be collected after a specific duration. mdpi.com Similarly, selenious acid can react with metals like zinc to form this compound. testbook.com The general chemical equation for the reaction with zinc sulfate (B86663) is: ZnSO₄ + H₂Se → ZnSe + H₂SO₄. wikipedia.org

Utilization of Zinc Salts and Selenious Acid Derivatives

An alternative aqueous approach involves reacting zinc salts with derivatives of selenious acid, most commonly sodium selenite (Na₂SeO₃). researchgate.netnih.gov This method is widely employed for the synthesis of this compound and its nanostructures. Zinc salts such as zinc acetate (B1210297), zinc chloride, and zinc nitrate (B79036) are typical starting materials. researchgate.netnih.govchalcogen.rotsijournals.com

In a representative synthesis, an aqueous solution of zinc acetate is mixed with a solution of sodium selenite. researchgate.net The reaction can be carried out under various conditions, sometimes involving reducing agents like hydrazine (B178648) hydrate (B1144303), particularly in solvothermal or hydrothermal variations of this method. researchgate.netatlantis-press.com For example, zinc acetate dihydrate and sodium selenite have been used as precursors in a mixed solvent system to produce this compound nanocrystals. researchgate.net Another approach involves the electrochemical synthesis from an aqueous solution of zinc sulfate and selenium dioxide. tsijournals.com

Controlled Precipitation Techniques

Controlled precipitation, often referred to as co-precipitation, is a refined method for producing this compound, especially in nanoparticle form. ripublication.comjacsdirectory.com This technique allows for precise control over the particle size, morphology, and crystallinity by manipulating various reaction parameters. ripublication.com

Parameters Influencing Precipitate Formation

The formation and characteristics of the this compound precipitate are highly dependent on several key experimental parameters. These factors must be carefully controlled to achieve the desired product attributes.

Temperature and Pressure: Sintering temperature and pressure have been shown to be effective parameters in controlling the density and grain size of the final product. researchgate.net In hydrothermal synthesis, the temperature and reaction time significantly affect the crystallinity and morphology of the resulting this compound. researchgate.netchalcogen.ro

pH of the Solution: The pH of the reaction medium plays a critical role. For instance, in the synthesis of zinc oxide/titanium dioxide composites for selenite photoreduction, the solution pH was adjusted to 12.5. iieta.org For the synthesis of this compound nanoparticles, the pH can be varied from 8 to 11 to control particle size. scielo.org.mx

Precursor Concentration: The molar ratio and concentration of the zinc and selenium precursors influence the final product. Studies have investigated the effect of varying the concentration of zinc acetate dihydrate while keeping the selenium source constant, which was found to affect the absorption spectrum and sample morphology. chalcogen.ro

Reaction Time: The duration of the synthesis process impacts the completion of the reaction and the crystalline quality of the product. In solvothermal synthesis, reaction times of 1, 3, and 5 hours have been shown to improve crystallinity and chemical purity with longer durations. researchgate.net

Role of Stabilizing Agents in Nanoparticle Synthesis

In the synthesis of this compound nanoparticles, preventing aggregation and controlling particle growth is crucial. This is achieved through the use of stabilizing or capping agents. mums.ac.ir These agents adsorb to the nanoparticle surface, providing steric or electrostatic stabilization. mums.ac.irmdpi.com

A variety of stabilizing agents have been utilized:

Mercaptoalkanoic acids: Mercaptopropionic acid (MPA) and mercaptoethanol have been used as capping agents to control the size and morphology of nanoparticles and provide steric stabilization. ripublication.commdpi.commdpi.com

Polymers: Polyvinylpyrrolidone (B124986) (PVP) has been employed as a capping agent in co-precipitation methods, resulting in nanocomposites where the nanoparticles are encapsulated within a polymer matrix. jacsdirectory.comresearchgate.net

Biomolecules and Plant Extracts: In "green synthesis" approaches, biomolecules from plant extracts, such as those from Rosmarinus officinalis or Prunus persica, can act as both reducing and stabilizing agents. mums.ac.irnih.govijbiotech.com These extracts contain compounds like alkaloids and flavonoids that cap the nanoparticles. tums.ac.ir Aloe Vera gel has also been used as a stabilizer. ijbiotech.com

Other Surfactants: Cetyl trimethyl ammonium (B1175870) bromide (CTAB) has been used as a surfactant in the hydrothermal synthesis of nanoparticles. researchgate.net Oleic acid also serves as a surfactant in hydrothermal methods to control morphology and particle size. atlantis-press.com

Hydrothermal and Solvothermal Synthetic Routes

Hydrothermal and solvothermal methods are versatile techniques for synthesizing crystalline materials, including this compound, in a sealed, heated vessel (autoclave). These methods utilize water (hydrothermal) or organic solvents (solvothermal) at elevated temperatures and pressures. mums.ac.ir

Hydrothermal synthesis is advantageous due to its use of low reaction temperatures and simple equipment, and it is effective in producing well-crystallized structures with fewer defects. chalcogen.ro A typical hydrothermal process involves reacting a zinc salt (e.g., zinc acetate or zinc chloride) with a selenium source (e.g., selenium powder or sodium selenite) in an aqueous solution, often with additives like sodium hydroxide (B78521) and a chelating agent such as EDTA. chalcogen.rocore.ac.ukgoogle.com The mixture is sealed in a Teflon-lined autoclave and heated to temperatures between 120°C and 190°C for several hours. chalcogen.roatlantis-press.comcore.ac.uk For instance, zinc selenide (B1212193) microspheres have been synthesized using zinc nitrate and sodium selenite under mild hydrothermal conditions. researchgate.net

Solvothermal synthesis is similar but employs non-aqueous solvents, which can influence the morphology and properties of the final product. Ethylenediamine is a common solvent used in this process, acting as a liganding solvent to form a precursor complex, which is then converted to this compound upon heat treatment. researchgate.net Other solvents like methanol (B129727) have been used in the synthesis of organically templated this compound compounds. researchgate.net Solvothermal routes have successfully produced various this compound nanostructures, including nanoplates. researchgate.net The process often involves precursors like zinc acetate and sodium selenite in a mixed solvent system containing agents like hydrazine hydrate and ammonia. researchgate.net

Interactive Data Table: this compound Synthesis Parameters

Synthesis Method	Zinc Precursor	Selenium Precursor	Solvent(s)	Stabilizing Agent	Temp. (°C)	Time (h)	Resulting Product
Aqueous Co-precipitation	Zinc Acetate	Selenium Powder	Water	Mercaptoethanol	Room	N/A	Nanoparticles (15 nm) ripublication.com
Aqueous Co-precipitation	Zinc Chloride	Sodium Selenide	Water	PVP	Room	N/A	Nanoparticles (cubic) jacsdirectory.com
Hydrothermal	Zinc Acetate	Selenium Powder	Water, EDTA	None	180	32-36	Pure ZnSe chalcogen.rocore.ac.uk
Hydrothermal	Zinc Chloride	Sodium Selenite	Water, Ethanol (B145695)	Oleic Acid	120-180	N/A	Nanospheres (20 nm) atlantis-press.com
Solvothermal	Zinc Acetate	Sodium Selenite	Hydrazine Hydrate, Ammonia, Water	None	N/A	1-5	Nanocrystals researchgate.net
Solvothermal	Zinc Powder	Selenium Powder	Ethylenediamine	None	N/A	N/A	Nanoplates researchgate.net

High-Temperature and Pressure Reaction Environments

High-temperature and pressure conditions are commonly employed to synthesize crystalline this compound, primarily through hydrothermal, solvothermal, and solid-state reaction methods. These techniques facilitate the reaction between precursors by increasing solubility and reaction kinetics.

Hydrothermal and Solvothermal Synthesis: These are the most prevalent methods for producing this compound and related zinc selenide (ZnSe) nanostructures, which often involve selenite intermediates. In a typical hydrothermal process, aqueous solutions of a zinc source, like zinc acetate or zinc nitrate, and a selenium source, such as sodium selenite (Na₂SeO₃), are sealed in a Teflon-lined autoclave and heated. frontiersin.orgresearchgate.net Temperatures for these reactions generally range from 120°C to 220°C for several hours. frontiersin.orgresearchgate.netiut.ac.ir The high pressure generated within the autoclave facilitates the dissolution and reaction of precursors, leading to the formation of crystalline products. frontiersin.org Similarly, solvothermal synthesis follows the same principle but utilizes non-aqueous solvents. researchgate.netresearchgate.net For instance, using ethanolamine (B43304) as a solvent at 200°C can produce this compound nanoparticles from zinc acetate and sodium selenite. researchgate.net The choice of solvent can significantly influence the final product's phase and morphology. researchgate.netresearchgate.net

Solid-State Reactions: Solid-state synthesis, or the ceramic method, involves the direct reaction of non-volatile solid precursors at elevated temperatures. iieta.org This method can be used to produce various materials, including mixed metal oxides and chalcogenides. iieta.org For zinc-selenium compounds, this can involve heating a mixture of zinc oxide, zinc sulfide (B99878), and selenium powders to high temperatures. mums.ac.ir Another approach is the co-annealing of zinc and selenium-containing powders in an evacuated quartz ampoule at temperatures around 950°C. nih.gov While effective, these methods often require very high temperatures to overcome the kinetic barriers of solid-state diffusion and may not be ideal for producing nanoscale materials without subsequent processing like high-energy milling. nih.govresearchgate.net

Interactive Table: High-Temperature Synthesis Parameters for this compound & Related Compounds Click on the headers to sort the data.

Method	Zinc Source	Selenium Source	Temperature (°C)	Duration (hours)	Solvent/Environment	Result	Reference(s)
Hydrothermal	Zinc Chloride	Sodium Selenite	120-180	10	Water	ZnSe Nanospheres	atlantis-press.com
Hydrothermal	Zinc Acetate	Se Powder	180	32	Water/NaOH/EDTA	Pure ZnSe	researchgate.net
Hydrothermal	Zinc Nitrate	Sodium Selenite	130	15	Water/Mercaptoacetic Acid	ZnSe Nanoparticles	iut.ac.ir
Solvothermal	Zinc Acetate	Sodium Selenite	200	24	Ethanolamine	ZnSe Nanoparticles	researchgate.net
Solvothermal	Zinc Acetate	Selenium Powder	200	24	Ethanolamine	ZnSe Nanosheets	researchgate.net
Solid-State	ZnS/FeS Powders	-	950	120	Evacuated Ampoule	Fe:ZnS Powder	nih.gov

Influence of Reaction Modifiers on Product Characteristics

Reaction modifiers, including surfactants, capping agents, and pH regulators, play a critical role in directing the synthesis of this compound, governing the size, shape, stability, and aggregation of the resulting nanoparticles. frontiersin.org

Surfactants and Capping Agents: Surfactants are organic molecules that adsorb onto the surface of nanoparticles during their formation, preventing uncontrolled growth and agglomeration. frontiersin.orgresearchgate.net In hydrothermal synthesis, surfactants like oleic acid have been used to create a "water-oil" reaction zone, resulting in well-dispersed zinc selenide nanospheres with uniform size. atlantis-press.com Other common surfactants include cetyl trimethyl ammonium bromide (CTAB) and sodium dodecyl sulfate (SDS), which can lead to products with sharper absorption edges, indicating a more uniform particle size distribution. researchgate.net

Capping agents function similarly to surfactants by binding to the nanoparticle surface. mums.ac.irscite.ai Thiols, such as mercaptoacetic acid, are effective capping agents in hydrothermal synthesis, stabilizing the nanoparticles. iut.ac.ir Polymers like polyvinylpyrrolidone (PVP) can also act as capping agents, yielding highly stable and biocompatible quantum dots. researchgate.net The choice of capping agent is crucial for controlling the final properties and potential applications of the nanomaterial. frontiersin.orgmums.ac.ir

Influence of pH: The pH of the reaction medium is a key parameter that can significantly affect the characteristics of the synthesized nanoparticles. Adjusting the pH, often with sodium hydroxide (NaOH), can influence particle size and dispersity. atlantis-press.commdpi.com Studies have shown that increasing the pH can ease the coalescence of nano-grains, leading to larger particle sizes. atlantis-press.com For example, in the synthesis of zinc sulfide nanoparticles, a related chalcogenide, pH was found to be a vital factor in improving photoluminescence intensity and controlling particle size. researchgate.net In some syntheses, an optimal pH is required to achieve a pure product; for instance, a 100% pure phase of a ZnSe/graphene oxide composite was achieved at a specific NaOH concentration, with impurities forming at higher concentrations. mdpi.com The pH can also influence morphology, with variations from acidic to basic conditions leading to products with different shapes, such as nanorods or spherical particles. scielo.org.mx

Eco-Friendly and Biological Synthesis Strategies

In response to the drawbacks of conventional synthesis methods, which often involve hazardous materials and high energy consumption, green and biogenic approaches for producing this compound nanomaterials have gained significant attention. mums.ac.irmums.ac.ir

Green Chemistry Principles in this compound Synthesis

Green chemistry focuses on designing chemical processes that reduce or eliminate the use and generation of hazardous substances. acs.org For this compound synthesis, this involves using environmentally benign solvents (like water), non-toxic capping/reducing agents, and energy-efficient reaction conditions, such as ambient temperature and pressure. researchgate.netmums.ac.ir

Biogenic Approaches for this compound Nanomaterial Fabrication

Biogenic synthesis utilizes biological systems, such as plants and microorganisms, as "bio-factories" to produce nanoparticles. frontiersin.orgmdpi.com This approach is considered a bottom-up method that is eco-friendly, cost-effective, and can produce stable nanoparticles. mums.ac.irmdpi.com

Plant-Mediated Synthesis: Extracts from various plant parts (leaves, seeds, roots) contain a rich mixture of phytochemicals like alkaloids, flavonoids, and phenols. mdpi.com These biomolecules can act as powerful reducing and capping agents, facilitating the conversion of metal ions into nanoparticles and stabilizing them to prevent aggregation. jacsdirectory.commdpi.com The synthesis of this compound nanoparticles has been successfully achieved using aqueous extracts of plants like Rosmarinus officinalis (rosemary). nih.gov In a typical process, a zinc salt and a selenium salt are mixed with the plant extract at room temperature. nih.govfrontiersin.org The phytochemicals in the extract reduce the metal ions and cap the newly formed nanoparticles, resulting in stable, spherical nanoparticles. nih.gov This method has also been applied to synthesize related selenium and zinc oxide nanoparticles using extracts from Mangifera indica (mango) and Cymbopogon citratus (lemongrass), demonstrating its versatility. jacsdirectory.comnih.gov

Microbial Synthesis: Microorganisms, including bacteria, fungi, and yeast, can synthesize nanoparticles either intracellularly or extracellularly. frontiersin.orgmdpi.com Bacteria, in particular, have been shown to be efficient in reducing toxic selenite or selenate (B1209512) ions into less toxic, elemental selenium nanoparticles. nih.govfrontiersin.org Strains like Escherichia coli and Bacillus paramycoides can reduce sodium selenite to form stable, red-colored selenium nanoparticles under ambient conditions. nih.govfrontiersin.org The process relies on enzymes and other proteins produced by the bacteria, which not only catalyze the reduction but also act as natural capping agents, stabilizing the nanoparticles. nih.govmdpi.com While the direct bacterial synthesis of this compound is an emerging area, the well-established capability of bacteria to produce selenium nanoparticles provides a strong foundation for developing biogenic routes for this compound fabrication. frontiersin.orgfrontiersin.org

Advanced Research Applications of Zinc Selenite in Targeted Fields

Biomedical and Nutritional Research Applications of Zinc Selenite (B80905)

Recent studies have begun to uncover the potential of zinc and selenium compounds in biological systems, prompting research into the specific effects of zinc selenite.

Investigative Studies on Nutritional Efficacy

The nutritional importance of both zinc and selenium is well-established, and research is ongoing to determine the efficacy of various forms of these essential trace elements. mdpi.com Studies have explored the impact of zinc and selenium co-supplementation on various physiological parameters. For instance, a randomized, double-blind, placebo-controlled trial investigated the effects of zinc and selenium co-supplementation on overweight and obese individuals undergoing a hypocaloric diet. The results indicated that this co-supplementation led to an increase in resting metabolic rate. nih.gov

Below is a data table summarizing findings from a study on the effects of zinc and selenium co-supplementation in overweight and obese individuals.

Parameter	Supplementation Group (Pre-intervention)	Supplementation Group (Post-intervention)	Placebo Group (Pre-intervention)	Placebo Group (Post-intervention)
Resting Metabolic Rate (kcal/day)	1923 ± 440	2364 ± 410	Data not available	Data not available
Serum Selenium Levels (μg/L)	83.04 ± 13.59	119.40 ± 23.93	Data not available	Data not available
Serum Zinc Levels (umol/L)	90.61 ± 23.23	89.58 ± 10.61	Data not available	Data not available

Table based on data from a randomized, double-blind, and placebo-controlled trial. nih.gov

Exploration of Therapeutic Potential in Disease Models

The therapeutic potential of selenium compounds, including selenite, is an active area of investigation, particularly in the context of diseases characterized by oxidative stress and neurological dysfunction. mdpi.comfrontiersin.org Research has shown that different forms of selenium exhibit varying degrees of toxicity and therapeutic efficacy. pnas.org For instance, sodium selenite has been reported to be more toxic than other forms like sodium selenate (B1209512). pnas.org

In the context of neurological disorders, studies have explored the neuroprotective properties of selenium. pnas.org For example, research on Alzheimer's disease models has indicated that sodium selenate can reduce tau pathology, a hallmark of the disease. pnas.org The combination of zinc and selenium has also been investigated for its potential to mitigate long-term cognitive and behavioral issues following ischemic events. nih.gov Studies in rat models of transient ischemic attack have shown that prophylactic zinc administration combined with therapeutic selenium can reduce astrogliosis, increase the expression of growth factors, and improve cell proliferation and survival in the hippocampus and cerebral cortex. nih.gov This combined treatment was also found to prevent memory loss, depression, and anxiety-like behaviors. nih.gov

Furthermore, the antioxidant properties of zinc and selenium are being explored for their protective effects against oxidative stress-induced damage in various cell types. mdpi.com Research on human brain endothelial cells has demonstrated that zinc can protect against shear stress-induced oxidative damage by preserving the integrity of tight junctions. mdpi.com In contrast, sodium selenite showed limited protective efficacy under the acute conditions of the study. mdpi.com

Materials Science Research for Novel Compound Development

In the field of materials science, this compound is being utilized in the synthesis of innovative composite materials with enhanced functionalities.

Synthesis of this compound-Based Composite Materials

Researchers are actively developing methods to create novel composite materials incorporating this compound. One area of focus is the synthesis of core/shell composite structures. A notable example involves the fabrication of a zinc oxide/zinc selenite (ZnO/ZnSeO3) core/shell composite structure through a chemical conversion process. rsc.org In this method, vertically aligned zinc oxide nanorod arrays serve as a template. rsc.orgresearchgate.net These nanorods are immersed in a selenium source solution, leading to a selenylation process that forms a this compound shell on the ZnO core. rsc.org This technique is valued for being a fast, versatile, and low-cost hydrothermal chemical synthesis based on ion-exchange. rsc.orgrsc.org

Another approach involves the synthesis of composites with graphene oxide (GO). Zinc selenide (B1212193)/graphene oxide (ZnSe/GO) composites have been synthesized using hydrothermal methods. core.ac.uk Research has explored both direct and indirect hydrothermal routes to form these composites. core.ac.uk The indirect method, which involves the initial formation of zinc selenide powder followed by its combination with graphene oxide, has been shown to produce a composite with higher purity. core.ac.uk The properties of such composites are often enhanced compared to the individual materials. core.ac.uk Studies have also investigated the use of microwave-assisted hydrothermal methods for synthesizing ZnSe/GO composites, with the concentration of sodium hydroxide (B78521) being a key parameter in controlling the purity of the final product. mdpi.com

The following table outlines a synthesis process for a ZnO/ZnSeO3 core/shell composite structure.

Step	Description
1. Preparation of ZnO Nanorods	Zinc oxide nanorods are grown on a substrate using a hydrothermal method involving a growth solution of zinc nitrate (B79036) and hexamethylenetetramine. rsc.org
2. Preparation of Selenium Source Solution	A solution is prepared by dissolving selenium and sodium borohydride (B1222165) in water. rsc.org
3. Selenylation Process	The prepared ZnO nanorods are immersed in the selenium source solution at a controlled temperature to facilitate the formation of a this compound shell. rsc.org
4. Washing and Drying	The resulting composite structures are washed with deionized water and ethanol (B145695) and then dried. rsc.org

Functionalization Strategies for Enhanced Material Performance

Functionalization is a key strategy for improving the properties and performance of materials. In the context of selenium-based nanomaterials, surface functionalization is employed to enhance stability, reduce toxicity, and improve bioavailability. nih.gov Various biomolecules can be used to functionalize selenium nanoparticles, which can be achieved through methods like physical adsorption. nih.gov

For this compound-based composites, functionalization plays a crucial role in enhancing their performance for specific applications. For instance, in the development of materials for photoelectrochemical (PEC) water splitting, a ZnO/ZnSeO3 core/shell structure has been further functionalized by depositing an outer shell of cupric selenite. rsc.orgresearchgate.net This double-shell structure has been shown to exhibit high photocatalytic activity, which is attributed to improved light absorption efficiency and an enhanced process of photoelectron collection. rsc.orgresearchgate.net

In the case of zinc selenide/reduced graphene oxide (rGO) composites, the rGO acts as a solid-state electron mediator. researchgate.net This functional role of rGO allows for the efficient collection of photoinduced electrons from the conduction band of the zinc selenide, which in turn hinders the recombination of electron-hole pairs. researchgate.net This enhancement in charge separation leads to improved photo-responsive and photocatalytic performance, making these composites promising for applications in solar energy harvesting and the degradation of water pollutants. researchgate.net

The development of zinc oxide-based nanomaterials has also benefited from various synthesis and functionalization techniques. mdpi.com The properties of these nanomaterials, such as particle size, crystallinity, and morphology, are significantly influenced by synthesis parameters like temperature, pH, and reaction time. mdpi.com

Mechanistic Studies of Zinc Selenite in Biological Systems

Cellular Transport and Homeostasis Mechanisms

The entry of zinc and selenite (B80905) into cells and the maintenance of their internal balance are intricate processes governed by specific transport systems. These mechanisms ensure that cells receive adequate amounts of these essential micronutrients while preventing the buildup of potentially toxic levels.

Elucidation of Zinc:Bicarbonate:Selenite Symporter Activity

The transport of zinc and selenite across the cell membrane is facilitated by a specialized protein known as a symporter. This protein simultaneously transports zinc ions (Zn²⁺), bicarbonate ions (HCO₃⁻), and selenite (HSeO₃⁻) into the cell. ontosight.aimonarchinitiative.orgontosight.ai The activity of this symporter is dependent on the concentration gradients of these ions, moving them from an area of higher concentration outside the cell to an area of lower concentration inside. ontosight.ai

The process begins with the binding of zinc, bicarbonate, and selenite to specific sites on the transporter protein. ontosight.ai This binding event triggers a conformational change in the protein's structure, which in turn allows the ions to be translocated across the cell membrane. ontosight.ai The ubiquitous mammalian ZIP8 divalent cation transporter, encoded by the SLC39A8 gene, has been identified as a key player in this process. It is a bicarbonate-dependent transporter that moves an electroneutral complex, which can be composed of a divalent metal cation and two bicarbonate anions or, alternatively, a bicarbonate and a selenite anion. uniprot.orgnih.gov Therefore, ZIP8 contributes to the cellular uptake of both zinc and the essential micronutrient selenium. uniprot.org The transport complex is believed to be Zn²⁺/(HCO₃⁻)(HSeO₃⁻). nih.gov

The regulation of this symporter's activity is influenced by various factors, including hormonal signals and pH levels. ontosight.ai Dysfunction of this transport system has been linked to disorders related to zinc and selenium deficiencies. ontosight.ai

Regulation of Intracellular Ion Concentrations by Zinc Selenite

Once inside the cell, the concentrations of zinc and selenite are tightly regulated to maintain cellular homeostasis. This regulation is crucial as both excess and deficiency of these ions can be detrimental to cellular function. Cellular zinc homeostasis is managed by a complex system of transporters and intracellular zinc-binding proteins. nih.govnih.gov Two families of zinc transporters, the ZnT (SLC30) family and the ZIP (SLC39) family, work in opposition to control cytoplasmic zinc levels. nih.govfrontiersin.org ZnT transporters decrease cytoplasmic zinc by moving it out of the cytosol, while ZIP transporters increase it by bringing it into the cytosol from outside the cell or from intracellular stores. nih.govnih.gov

Metallothioneins, a group of cysteine-rich proteins, play a significant role in buffering and distributing zinc ions within the cell. nih.gov They can bind and release zinc, thereby controlling the availability of free zinc ions for various cellular processes. nih.gov The expression of metallothioneins is, in turn, regulated by the levels of intracellular zinc through a zinc-sensing transcription factor. mdpi.com

The regulation of intracellular selenite is closely linked to its incorporation into selenoproteins. This process effectively sequesters selenite, preventing its accumulation to toxic levels and making it available for its biological functions. The synthesis of selenoproteins is a primary mechanism for controlling intracellular selenium concentrations.

Role in Oxidative Stress and Redox Homeostasis

Zinc and selenium, delivered in the form of this compound, play critical and interconnected roles in protecting cells from oxidative stress and maintaining redox balance. Oxidative stress arises from an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to neutralize them.

Zinc-Dependent Antioxidant Enzyme Pathways

Zinc is an essential cofactor for several key antioxidant enzymes. researchgate.netd-nb.info Notably, it is a structural component of copper-zinc superoxide (B77818) dismutase (Cu,Zn-SOD or SOD1), an enzyme that catalyzes the dismutation of superoxide radicals into molecular oxygen and hydrogen peroxide. researchgate.netmdpi.com This is a crucial first step in detoxifying ROS.

Beyond its role in SOD, zinc contributes to antioxidant defense through several other mechanisms:

It stimulates the expression of metallothioneins, which are effective scavengers of hydroxyl radicals. researchgate.netmdpi.comresearchgate.net

Zinc can protect protein sulfhydryl groups from oxidation. researchgate.netresearchgate.net

It can compete with redox-active metals like iron and copper for binding sites, thereby reducing the generation of ROS through Fenton-like reactions. researchgate.netnih.gov

Zinc can inhibit the activity of pro-oxidant enzymes such as NADPH oxidase, which is a major source of cellular ROS. researchgate.netmdpi.comnih.gov

It influences the expression of glutamate-cysteine ligase, the rate-limiting enzyme in the synthesis of glutathione (B108866) (GSH), a major cellular antioxidant. mdpi.com

Selenium Incorporation into Selenoproteins for Redox Regulation

The primary biological function of selenium in redox regulation is mediated through its incorporation into a class of proteins known as selenoproteins. mdpi.combioscientifica.com In humans, there are 25 known selenoproteins, many of which are oxidoreductases that play a vital role in antioxidant defense and redox signaling. mdpi.combioscientifica.com Selenium is incorporated in the form of the amino acid selenocysteine (B57510) (Sec), which is located at the active site of these enzymes. mdpi.com

Key selenoproteins involved in redox regulation include:

Glutathione Peroxidases (GPxs): These enzymes catalyze the reduction of hydrogen peroxide and lipid hydroperoxides to water and corresponding alcohols, respectively, using glutathione as a reducing agent. mdpi.com This action directly mitigates oxidative damage. mdpi.com

Thioredoxin Reductases (TrxRs): TrxRs are crucial for maintaining the reduced state of thioredoxin, a small protein that participates in numerous redox-sensitive cellular processes. The thioredoxin system plays a central role in DNA synthesis, apoptosis regulation, and antioxidant defense. mdpi.com

Selenoprotein R (SelR): Also known as methionine-R-sulfoxide reductase B1 (MsrB1), this enzyme repairs oxidative damage to proteins by reducing methionine-R-sulfoxide back to methionine. mdpi.com

The expression and activity of these selenoproteins are dependent on the availability of selenium. mdpi.com

Synergistic Effects of Zinc and Selenite in Antioxidant Defense

Zinc and selenite exhibit synergistic effects in protecting against oxidative stress, meaning their combined effect is greater than the sum of their individual effects. nih.govresearcherslinks.com This synergy arises from their complementary roles in the antioxidant defense network.

While zinc is crucial for the structure and function of enzymes like SOD and for protecting cellular components from oxidative damage, selenium is essential for the catalytic activity of selenoproteins like GPx and TrxR. nih.govjcpjournal.orgmdpi.com For instance, SOD (a zinc-dependent enzyme) converts superoxide radicals to hydrogen peroxide, which is then neutralized by GPx (a selenium-dependent enzyme). nih.gov This coordinated action provides a multi-layered defense against ROS.

Research has shown that combined supplementation with zinc and selenium can enhance antioxidant capacity more effectively than either micronutrient alone. researcherslinks.com This enhanced protection can lead to reduced lipid peroxidation and improved cellular integrity. researcherslinks.comcambridge.org The interaction between zinc and selenium also extends to the regulation of metallothioneins, where selenium can influence the release of zinc from these proteins, thereby affecting zinc-dependent cellular processes. jcpjournal.orgresearchgate.net

Interactive Data Table: Key Proteins in Zinc and Selenium Antioxidant Defense

Protein	Role	Key Element	Function in Oxidative Defense
Cu,Zn-SOD (SOD1)	Enzyme	Zinc	Converts superoxide radicals to hydrogen peroxide and oxygen. researchgate.netmdpi.com
Glutathione Peroxidase (GPx)	Enzyme	Selenium	Reduces hydrogen peroxide and lipid hydroperoxides. mdpi.com
Thioredoxin Reductase (TrxR)	Enzyme	Selenium	Maintains the reduced state of thioredoxin for redox signaling. mdpi.com
Metallothionein (MT)	Protein	Zinc	Binds and sequesters zinc; scavenges hydroxyl radicals. mdpi.comresearchgate.net
Selenoprotein R (SelR)	Enzyme	Selenium	Repairs oxidized methionine residues in proteins. mdpi.com

Table of Compounds

Compound Name	PubChem CID
Zinc	23994
Selenite	1092
This compound	62657
Bicarbonate	767
Hydrogen Peroxide	784
Glutathione	124886
Copper	23978
Iron	23925
Superoxide	16208143
Methionine	6137
Selenocysteine	6326983
Selenomethionine (B1662878)	9257
Sodium Selenite	10102-18-8

Interactions with Other Trace Elements and Metalloids

The biological effects of this compound are intricately linked to its interactions with other essential and non-essential elements. These interactions can be competitive, where elements vie for the same transport or binding sites, or synergistic, where their combined effect is greater than the sum of their individual effects.

The relationship between zinc and selenium in biological systems is complex, with their interaction influencing the uptake and metabolism of each other and of other trace elements. Studies in plants have shown varied relationships; for instance, in rice, selenium has demonstrated antagonistic effects on the accumulation of zinc, sulfur, calcium, and potassium. acs.org Conversely, zinc supplementation has been found to have synergistic effects on selenium accumulation in soybeans. acs.org The formation of insoluble this compound (ZnSeO₃) can reduce the bioavailability of zinc in certain environments. researchgate.net

The transport of selenite into cells can be directly influenced by zinc. Research has identified the ZIP8 transporter, a member of the Zrt- and Irt-like protein (ZIP) family, as a key mediator of selenite uptake. oncotarget.comnih.gov This process is dependent on the presence of both zinc and bicarbonate, suggesting the transport of a ternary complex: Zn²⁺/(HCO₃⁻)(HSeO₃⁻). oncotarget.comnih.gov This indicates a synergistic mechanism at the cellular uptake level.

Interactions also extend to other essential and toxic metals. Zinc is known to compete with elements like cadmium, copper, iron, and manganese for absorption and for binding sites on transport proteins. researchgate.netfoodsciencejournal.com High levels of zinc can induce the synthesis of metallothionein, a protein that binds metals and can sequester copper, thereby reducing its absorption. foodsciencejournal.comsciencescholar.us Similarly, selenium can interact with heavy metals like mercury and cadmium, often forming biologically inert complexes that can mitigate their toxicity. nih.gov However, these interactions can also be antagonistic; high dietary iron intake has been shown to negatively affect selenium absorption. mdpi.com

Interactive Table: Effects of Zinc and Selenium Interactions on Metal Uptake Click on the headers to sort the data.

Interacting Elements	Organism/System	Observed Effect	Type of Interaction	Reference(s)
Zinc and Selenium	Mung Bean	Upregulated expression of sulfate (B86663) (SULTRs), phosphate (B84403) (PHTs), and ZIP family transporters.	Synergistic	acs.org
Zinc and Selenium	Soybeans	Zinc had generalized synergistic effects on Se accumulation.	Synergistic	acs.org
Zinc and Selenium	Rice	Selenium had antagonistic effects on Zn accumulation.	Antagonistic	acs.org
Zinc and Selenite	Mammalian Cells	ZIP8 transporter mediates uptake of a Zn²⁺/(HCO₃⁻)(HSeO₃⁻) complex.	Synergistic	oncotarget.comnih.gov
Zinc and Cadmium	Plants	Zinc competes with Cd for absorption sites on the cell membrane and for transport proteins.	Competitive	researchgate.netmdpi.com
Zinc and Copper	Animals	High zinc induces metallothionein, which sequesters copper, reducing its absorption.	Antagonistic	sciencescholar.us
Selenium and Iron	Pregnant Heifers	High iron intake negatively affected selenium absorption.	Antagonistic	mdpi.com
Selenium and Heavy Metals (Cd, Hg)	Animals	Selenium sequesters heavy metals, forming biologically inert complexes.	Detoxification/Antagonistic	nih.gov

Zinc and selenium co-administration can modulate cellular responses to environmental contaminants, particularly toxic heavy metals like cadmium (Cd), lead (Pb), arsenic (As), and mercury (Hg). nih.gov This modulation often results in a protective effect against metal-induced toxicity. A key mechanism is the reduction of heavy metal accumulation in tissues. nih.govnih.gov For example, foliar application of selenium and zinc has been shown to significantly reduce the content of Cd, As, and Pb in wheat grains. researchgate.net

The protective effects are also mediated by the amplification of the cellular antioxidant system. nih.gov Exposure to heavy metals often induces oxidative stress, and the combination of zinc and selenium enhances the activity of antioxidant enzymes, mitigating this damage. nih.govresearchgate.net

At the proteomic level, exposure to selenite can alter the expression of numerous proteins, including those involved in responding to stress. In the bacterium Stenotrophomonas maltophilia, selenite exposure modulated 96 protein spots, affecting pathways such as damaged-protein catabolism and oxidative stress response. asm.org This indicates a broad cellular reprogramming to cope with the contaminant. The presence of zinc can further influence these responses, for instance, by regulating the expression of metallothionein, which is crucial for detoxifying metals like cadmium. jcpjournal.org

Competitive and Synergistic Effects on Metal Uptake.

Impact on Gene Expression and Cellular Signaling Pathways

This compound influences fundamental cellular processes by altering gene expression profiles and modulating key signaling pathways, particularly those governing cell fate decisions like apoptosis.

The application of zinc and selenium, individually or in combination, induces significant changes at the transcriptomic and proteomic levels. In plants, these alterations are central to the mechanisms of uptake, assimilation, and stress response.

Transcriptomic Changes: Transcriptome analysis in mung beans revealed that zinc and selenium treatments upregulate genes for transporters like sulfate transporters (SULTRs), phosphate transporters (PHTs), and ZIP family proteins, which directly facilitates the intake of both elements. acs.org In rice, biofortification with zinc and selenium led to distinct sets of differentially expressed genes (DEGs), suggesting that they trigger different transcriptional responses. frontiersin.org Zinc treatment alone resulted in more DEGs than selenium alone or the combination. frontiersin.org In tea plants, selenite treatment specifically upregulated genes for PHT and NIP transporters, as well as genes involved in amino acid and glutathione metabolism, which are crucial for selenium assimilation and tolerance. frontiersin.org

Proteomic Changes: Proteomic studies have provided further insight into the cellular response. In the yeast Saccharomyces cerevisiae, exposure to cadmium selenide (B1212193)/zinc sulfide (B99878) (CdSe/ZnS) quantum dots resulted in the upregulation of proteins associated with transcription, RNA transport, and ribosome biogenesis, while proteins involved in metabolic pathways and mitochondrial function were downregulated. mdpi.com In the bacterium S. maltophilia, selenite exposure led to significant changes in proteins involved in DNA metabolism, cell division, and the oxidative stress response. asm.org In human liver cells (HepG2), combined zinc and selenite treatment specifically increased the expression and activity of the selenoprotein thioredoxin reductase 1 (TXNRD1), a response mediated by the transcription factor NRF2. researchgate.netmdpi.com

Interactive Table: Selected Gene and Protein Alterations Induced by Zinc and Selenite Click on the headers to sort the data.

Treatment	Organism/Cell Line	Omics Level	Key Findings	Affected Pathways/Processes	Reference(s)
Se and Zn	Mung Bean	Transcriptome	Upregulation of SULTRs, PHTs, and ZIP family genes.	Ion transport, Nutrient uptake	acs.org
Se and Zn	Rice (Flag Leaves)	Transcriptome	Distinct sets of differentially expressed genes for each treatment (Se, Zn, Se+Zn).	Biosynthesis and translocation of photoassimilates and minerals	frontiersin.org
Selenite	Tea Plant	Transcriptome & Proteome	Upregulation of genes/proteins for amino acid and glutathione metabolism.	Selenium assimilation and tolerance	frontiersin.org
Zn and Selenite	HepG2 (Human Liver)	Proteome / Gene Expression	Increased expression and activity of TXNRD1; modulation of GPX isoforms.	Redox homeostasis, Selenoprotein synthesis, NRF2 signaling	researchgate.netmdpi.com
Selenite	S. maltophilia	Proteome	Modulation of proteins for DNA metabolism, oxidative stress, and protein catabolism.	Stress response, Contaminant bioremediation	asm.org
CdSe/ZnS QDs	S. cerevisiae (Yeast)	Proteome	Upregulation of proteins for RNA transport and ribosome biogenesis; downregulation of metabolic proteins.	Transcription, Metabolism, Intracellular trafficking	mdpi.com

Both zinc and selenium are potent modulators of apoptosis, or programmed cell death, a critical process in development and disease. Their combined influence can determine cell survival or death in response to stress or toxic insults.

Sodium selenite is widely reported to be a pro-apoptotic agent, particularly in cancer cells. mdpi.com It can trigger apoptosis through several mechanisms, including the generation of reactive oxygen species (ROS). nih.gov This ROS production can inhibit pro-survival signaling pathways like the AKT/mTOR pathway. nih.gov Selenite-induced apoptosis is often characterized by the activation of effector caspases, such as caspase-3, and the cleavage of substrates like poly (ADP-ribose) polymerase (PARP). spandidos-publications.com Furthermore, selenite alters the balance of the Bcl-2 family of proteins, leading to a decrease in the expression of the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein Bax. spandidos-publications.com

Zinc, in contrast, can exhibit anti-apoptotic functions. It is a known inhibitor of caspases-3, -6, and -8 in a dose-dependent manner. mdpi.com Zinc deficiency can trigger apoptosis, highlighting its role in maintaining cell survival. mdpi.com The provision of zinc can enhance the expression of transporters that shuttle zinc into mitochondria, where it can inhibit the activation of pro-apoptotic proteins. mdpi.com

When combined, the two elements can have complex effects. In the context of heavy metal-induced toxicity, co-administration of zinc and selenium has been shown to mitigate tissue damage by attenuating apoptotic mechanisms. nih.gov Selenite can also act as a dual agent, inducing both apoptosis and another form of cell death called ferroptosis, and its effects can be synergistic with other therapeutic agents. nih.gov

Toxicological Research and Environmental Implications of Zinc Selenite

Ecotoxicological Assessments in Aquatic and Terrestrial Systems

The ecotoxicity of zinc selenite (B80905) is primarily attributed to its selenite anion (SeO₃²⁻), which is considered of higher toxicological relevance than the zinc cation (Zn²⁺). europa.eu Although zinc selenite is poorly soluble in water, its dissociation releases these ions, making the selenite moiety the main driver of its biological effects. europa.eu The compound is classified as very toxic to aquatic life, with long-lasting effects. carlroth.com

Bioaccumulation and Biotransformation Studies

Once in biological systems, selenite undergoes significant bioaccumulation and biotransformation. Studies have shown that organisms can accumulate selenium from selenite and convert it into organic forms. For instance, the edible mushroom Cordyceps cicadae has a significant ability to bioaccumulate selenite and biotransform it into the amino acids selenocysteine (B57510) (63.5–70.2%) and selenomethionine (B1662878) (20.4–27.7%). Similarly, selenium-enriched fly maggots (Chrysomya megacephala) accumulate selenium and demonstrate an enhanced ability to absorb zinc, suggesting a metabolic interaction between the two elements. nih.gov In aquatic ecosystems, selenium can cycle through the food web, moving from water and sediment into aquatic plants, invertebrates, and ultimately to fish. wikipedia.org Mussels (Mytilus edulis) have been shown to assimilate selenium from ingested particulate matter with an efficiency of 28 to 34%. pnas.org This transformation into organic selenocompounds is a critical aspect of its toxicology, as these forms can be incorporated into proteins. usask.ca

Species-Specific Sensitivity and Response to this compound

The toxic effects of this compound vary significantly among different species. Aquatic organisms show a range of sensitivities. Data indicates that for fish, the 96-hour median lethal concentration (LC50) is 2,060 µg/L, while for algae, the 96-hour median effective concentration (EC50) for growth inhibition is 32,000 µg/L. carlroth.com Chronic exposure levels are much lower, with a No-Observed-Effect Concentration (NOEC) for fish reported at 330 µg/L over 60 days. carlroth.com

Interactive Table: Aquatic Toxicity of this compound (Data sourced from Carl ROTH Safety Data Sheet) carlroth.com

Test Type	Endpoint	Value (µg/L)	Species	Duration
Acute	LC50	2,060	Fish	96 h
Acute	ErC50	45,000	Algae	96 h
Acute	EC50	32,000	Algae	96 h
Chronic	NOEC	330	Fish	60 d
Chronic	LOEC	640	Fish	60 d

Egg-laying vertebrates, such as fish and aquatic birds, are particularly sensitive to selenium, with reproductive failure being one of the most severe outcomes of chronic exposure. There are also species-specific differences in how selenium is metabolized; for example, the primary effect of selenium toxicity in rodents is liver damage, a symptom not typically observed in humans, suggesting underlying metabolic variations. europa.eu

Mechanisms of Toxicity and Detoxification

The toxicity of selenite is a complex process that begins at the cellular level and involves multiple molecular pathways. Organisms, in turn, have developed various strategies to mitigate these harmful effects.

Cellular and Molecular Mechanisms of Selenite-Induced Toxicity

The entry of selenite into cells can be mediated by anion transport systems, including a specific zinc- and bicarbonate-dependent transporter known as ZIP8. usask.ca Once inside the cell, selenite's toxicity is largely driven by its capacity to induce severe oxidative stress. pnas.org This process involves several key steps:

Reaction with Thiols: Selenite reacts with intracellular thiols, particularly glutathione (B108866) (GSH), leading to the formation of selenodiglutathione (B1680944) (GS-Se-SG) and subsequently hydrogen selenide (B1212193) (H₂Se). usask.capolytechnique.edu This depletes the cell's pool of reduced glutathione, compromising its primary antioxidant defense. usask.ca

Generation of Reactive Oxygen Species (ROS): The metabolic processing of selenite, including the redox cycling of its metabolites, generates superoxide (B77818) anions and other ROS. pnas.orgpolytechnique.edu This leads to a state of nitro-oxidative stress, damaging cellular components.

Macromolecular Damage: The overproduction of ROS causes oxidative damage to critical macromolecules. This includes lipid peroxidation of cell membranes, oxidation of proteins, and the induction of DNA single- and double-strand breaks, which can trigger cell cycle arrest. polytechnique.edu

Metabolic and Protein Disruption: Selenite toxicity can involve the non-specific incorporation of its metabolites, like selenocysteine, into proteins in place of cysteine, potentially altering protein structure and function. researchgate.net In cancer cells, selenite metabolism has been shown to generate endogenous selenium nanoparticles that sequester key proteins, leading to the inhibition of ATP generation, mitochondrial dysfunction, and microtubule depolymerization, ultimately triggering apoptosis. acs.orgnih.gov

Protective Strategies Against Selenite-Associated Adverse Effects

Organisms employ several detoxification and protective strategies to counteract selenite toxicity. These are primarily centered on managing oxidative stress and repairing cellular damage.

Antioxidant Enzyme Systems: A key defense is the upregulation of antioxidant enzymes. Selenium itself is a crucial component of glutathione peroxidase (GPx), an enzyme that neutralizes harmful peroxides. Exposure to selenite can induce higher activity in other antioxidant enzymes as well, such as superoxide dismutase (SOD) and catalase (CAT), which help manage the ROS burst. nih.gov

Role of Glutathione: While glutathione is consumed in the initial reaction with selenite, it is also fundamental to detoxification, as GPx uses it as a cofactor to reduce oxidative species. usask.ca

External Antioxidants: The protective effect can be bolstered by external antioxidants. For instance, Vitamin E and sodium selenite have a synergistic effect in limiting lipid peroxidation. fishersci.co.uk Similarly, compounds like rosmarinic acid have been shown to protect against selenite-induced damage by increasing the expression and activity of antioxidant enzymes.

DNA Repair Mechanisms: To cope with genotoxicity, cells activate DNA damage checkpoint and repair pathways to fix the DNA lesions caused by selenite-induced oxidative stress.

Environmental Fate, Transport, and Remediation

This compound is a poorly water-soluble salt. europa.eu Its environmental behavior is dictated by the properties of its constituent ions, Zn²⁺ and SeO₃²⁻, which are released upon its slow dissolution. europa.eu

The zinc ion is relatively immobile in soil, tending to adsorb to soil particles, except in acidic conditions (low pH) which increase its potential for transport in soil solution. americanelements.com In aquatic systems, zinc largely partitions to sediments through adsorption and precipitation. americanelements.com

The fate of the selenite anion is highly dependent on the local biogeochemical conditions, such as pH and oxidation-reduction (redox) potential. In oxygenated freshwaters, selenite and selenate (B1209512) (SeO₄²⁻) are the predominant dissolved forms. usask.ca Selenium can be transported over long distances in water systems or via atmospheric deposition. fishersci.se

Several remediation strategies have been developed to remove selenium from contaminated water and soil:

Physicochemical Methods: These include membrane filtration (nanofiltration and reverse osmosis) to remove selenite and selenate from water, and co-precipitation methods, such as precipitating selenite with barium to form insoluble barium selenite (BaSeO₃). fishersci.sempg.de

Chemical Reduction: Selenite can be chemically reduced to the less toxic and insoluble elemental selenium (Se⁰). This can be achieved using agents like zero-valent iron. Another approach involves using Zn(0)-biochar composites, which can reductively transform selenate to selenite and further reduce it. acs.org

Bioremediation: Microbial processes offer a cost-effective and environmentally low-risk remediation option. Certain bacteria can reduce mobile and toxic selenite and selenate to immobile elemental selenium, effectively sequestering it from the environment. fishersci.sempg.de For the zinc component, various bacteria have also been identified that can effectively remove zinc from contaminated water and soil through biosorption.

Mobility and Speciation in Various Environmental Compartments

The environmental mobility and chemical form (speciation) of this compound are dictated by its inherent properties and the characteristics of the surrounding environment, such as soil and water systems. This compound is a salt with poor solubility in water, recorded at approximately 16 mg/L at 20°C. europa.eu This low solubility inherently limits its mobility. Upon dissolution, it releases zinc (Zn²⁺) and selenite (SeO₃²⁻) ions. europa.eu The environmental fate of the compound is largely determined by the behavior of the selenite anion, which is generally considered the more toxic component. europa.eu

The speciation of selenium in the environment is complex, as it can exist in four main oxidation states: selenate (+6), selenite (+4), elemental selenium (0), and selenide (-2). cdc.govmdpi.com The mobility and bioavailability of these species are heavily influenced by the redox potential and pH of the soil and water. sciencepublishinggroup.comusda.gov

In Soil: Selenite (SeO₃²⁻) is the predominant form of selenium in acidic to neutral soils. usda.gov Unlike the highly mobile selenate (SeO₄²⁻) found in well-aerated, alkaline soils, selenite exhibits significantly lower mobility. usda.govmdpi.com This is because selenite strongly adsorbs to soil components like iron oxides and clays, making it less available for uptake by plants or for leaching into groundwater. usda.govresearchgate.net The strong positive correlation observed between water-soluble selenium and total zinc in some soils may be influenced by selenium's effect on zinc's bioavailability through processes like adsorption and precipitation. mdpi.com

In Water: In aquatic systems, the fate of this compound is also tied to the stability of the selenite ion. Selenates and selenites are water-soluble and are the most likely forms to be found in surface water and soil water. cdc.gov However, the transformation between these species can be slow. Studies have shown that the oxidation of selenite to the more mobile selenate form can take a considerable amount of time, from hours to days, and may not proceed as predicted by thermodynamic models, especially under reduced conditions in groundwater. uwyo.edu The primary factor governing the environmental fate of selenium is its oxidation state. cdc.gov Anthropogenic activities, such as mining, coal combustion, and agricultural runoff, are significant sources of selenium release into aquatic environments. cdc.govolisystems.com

Bioremediation Approaches for Selenite Contamination

Due to the toxicity of soluble selenium oxyanions like selenite, bioremediation has emerged as a promising and environmentally friendly strategy for contaminated sites. mdpi.comresearchgate.net The core principle of this approach is the microbial reduction of toxic, mobile selenite (Se⁴⁺) to non-toxic, insoluble elemental selenium (Se⁰). nih.govnih.gov This biotransformation effectively immobilizes the selenium, reducing its bioavailability and risk to the ecosystem. mdpi.comfrontiersin.org

A diverse range of microorganisms have been identified with the ability to reduce selenite, playing a crucial role in the biogeochemical cycling of selenium. frontiersin.orgresearchgate.net These microbes can be found in various environments, including seleniferous soils. frontiersin.org

Key Microorganisms: Several bacterial genera have demonstrated efficient selenite-reducing capabilities under both aerobic and anaerobic conditions. tandfonline.com These include:

Lactobacillus (e.g., L. casei) nih.govasm.org

Bacillus (e.g., B. subtilis, B. licheniformis) tandfonline.com

Proteus sp. frontiersin.org

Pseudomonas (e.g., P. pseudoalcaligenes) tandfonline.com

Stenotrophomonas sp. ingentaconnect.com

Rhodococcus qingshengii mdpi.com

Thauera selenatis asm.org

Biochemical Mechanisms: The microbial reduction of selenite can occur through several metabolic pathways. One primary mechanism is a detoxification process involving a Painter-type reaction with thiol groups of molecules like glutathione (GSH). nih.govresearchgate.net Proteomic analyses have revealed that in bacteria like Lactobacillus casei, selenite exposure leads to an increased expression of enzymes such as glutaredoxin and oxidoreductase, as well as transporters for GSH and selenite. nih.gov Other enzymes, like nitrate (B79036) reductase, have also been implicated in the reduction process, though sometimes as a secondary pathway. nih.govresearchgate.net The reduction process often results in the formation of selenium nanoparticles (SeNPs), which may be localized within the cell, in the periplasmic space, or secreted extracellularly. nih.govfrontiersin.org

Optimization: The efficiency of bioremediation can be influenced by environmental parameters. Studies have shown that factors such as pH, temperature, and the initial concentration of selenite can be optimized to enhance the reduction rate. tandfonline.comingentaconnect.com For instance, some bacterial strains exhibit maximum selenite reduction at lower initial concentrations, as higher concentrations can be inhibitory. tandfonline.com Inoculation of contaminated soils with selenite-degrading bacteria like Rhodococcus qingshengii has been shown to significantly enhance the removal of sodium selenite and help restore microbial community diversity. mdpi.com

Life Cycle Assessment and Environmental Footprint Analysis

Zinc Production: The zinc industry has conducted several global LCAs for primary Special High Grade (SHG) zinc. zinc.orgresearchgate.net These assessments provide data on the environmental burdens associated with zinc production, from mining and concentration of zinc ore to the final smelting process. ac-aix-marseille.frresearchgate.net

Key environmental impact indicators for global primary zinc production include:

Global Warming Potential (Carbon Footprint): The production of one kilogram of SHG zinc has a carbon footprint of approximately 3.89 kg of CO₂ equivalent, based on 2021 industry data. zinc.org An earlier study reported a value of 2.6 tonnes of CO₂ equivalent per tonne of zinc (2.6 kg CO₂-eq/kg). researchgate.net

Primary Energy Demand: The energy required to produce one tonne of SHG zinc is around 37,500 MJ. researchgate.net

Impact Distribution: Across most environmental impact categories, the smelting stage contributes the largest share of the burden (around 65%), followed by mining and concentration (around 30%), and transportation (around 5%). researchgate.net

Efforts to mitigate the environmental footprint of zinc production include the use of secondary raw materials. A comparative LCA showed that producing zinc from Waelz oxides (recycled from furnace slags) can be environmentally beneficial in impact categories such as acidification and eutrophication compared to using conventional zinc concentrates, though it may have a slightly larger impact on climate change. mdpi.com

Selenium's Environmental Footprint: The environmental footprint of selenium is primarily associated with its release from both natural and anthropogenic sources. cdc.gov Major human activities that release selenium into the environment include the combustion of coal and oil, mining and smelting operations, and agricultural irrigation of selenium-rich soils. cdc.govsciencepublishinggroup.comolisystems.com Once in the environment, selenium's impact is tied to its high toxicity to wildlife, particularly aquatic organisms, where it can bioaccumulate in the food web. mdpi.comalsglobal.comijc.org The inorganic forms, selenite and selenate, are of particular concern in this regard. alsglobal.com

Q & A

Q. What are the optimal synthetic routes for producing high-purity zinc selenite (ZnSeO₃) in laboratory settings?

• This compound is commonly synthesized via the reaction of zinc oxide (ZnO) with selenious acid (H₂SeO₃) in aqueous solution under elevated temperatures (80–100°C). The reaction proceeds as: $\text{ZnO + H}_2\text{SeO}_3 \rightarrow \text{ZnSeO}_3 + \text{H}_2\text{O}$

  Industrial methods employ hydrothermal synthesis, utilizing high-pressure conditions (1–5 atm) and temperatures (120–150°C) to enhance crystallinity. Post-synthesis purification involves vacuum filtration and recrystallization in ethanol .

Q. Which spectroscopic techniques are most effective for characterizing this compound’s structural and optical properties?

• Key techniques include:
  • FT-IR Spectroscopy : Identifies Se-O vibrational modes (600–800 cm⁻¹) and Zn-O bonds (400–500 cm⁻¹) .
  • Raman Spectroscopy : Detects symmetry-specific vibrations of the (SeO₃)²⁻ group, particularly useful for distinguishing polymorphs (e.g., α- vs. β-ZnSeO₃) .
  • UV-Vis Diffuse Reflectance : Determines the optical bandgap (\sim3.4 eV for β-ZnSeO₃), critical for applications in photocatalysis .

Q. How does this compound’s crystal structure influence its reactivity in redox reactions?

• β-ZnSeO₃ crystallizes in the orthorhombic Pbca space group, featuring layered Zn₂O₈ dimers interconnected by (SeO₃)²⁻ groups. This open framework facilitates ion exchange and redox reactivity, such as oxidation to ZnSeO₄ in the presence of strong oxidizers (e.g., KMnO₄) .

Advanced Research Questions

Q. What molecular mechanisms underlie this compound’s dual role as a pro-oxidant and antioxidant in cellular systems?

• Selenite (SeO₃²⁻) undergoes redox cycling, generating reactive oxygen species (ROS) via thioredoxin reductase inhibition, while simultaneously upregulating selenoproteins like glutathione peroxidase (GPx), which mitigate oxidative stress. ZIP8 transporters mediate selenite uptake, with intracellular Se content modulating this balance .

Q. How does this compound interact with zinc finger proteins (ZFPs) to influence transcriptional regulation in cancer cells?

• Selenite displaces zinc from ZFPs (e.g., SP1, PML/RARα) by targeting cysteine residues in their zinc-binding domains. This disrupts DNA binding, leading to degradation of oncogenic fusion proteins (e.g., PML/RARα in acute promyelocytic leukemia) and reactivation of differentiation pathways .

Q. What experimental models are suitable for studying this compound’s protective effects against DNA damage?

• In vitro : Fibroblast models treated with silica (SiO₂) show reduced DNA damage (via comet assay) when co-treated with Zn²⁺ and selenite, likely due to enhanced antioxidant enzyme activity (e.g., SOD, GPx) .
• In vivo : Prenatal lead exposure in rats demonstrates mitigated neurotoxicity when supplemented with Zn²⁺/selenite, attributed to restored neurotransmitter balance (e.g., acetylcholine) .

Q. How does the ZIP8 transporter regulate selenite uptake kinetics, and what are the implications for tissue-specific toxicity?

• ZIP8, a Zn²⁺/HCO₃⁻-dependent transporter, mediates selenite uptake with Michaelis-Menten kinetics (Km \sim5 µM). Overexpression in renal or hepatic cells correlates with elevated intracellular Se and cytotoxicity, suggesting tissue-specific susceptibility to selenite overload .

Data Contradictions and Gaps

Q. Why do toxicity rankings for this compound vary across aquatic species, and how can these discrepancies inform risk assessment?

• Acute toxicity tests in endangered fish (e.g., Colorado squawfish) rank Zn²⁺ > selenite > selenate, whereas mammalian models often show higher selenite tolerance. This divergence may stem from differences in ZIP8 expression or selenium metabolic pathways, necessitating species-specific LC50 assays .

Q. What explains the conflicting reports on selenium accumulation in lipids when selenite is co-administered with zinc?

• Combined Zn²⁺/selenite treatment increases phospholipid-Se by 57.6% vs. 49.6% for selenite alone, suggesting Zn²⁺ enhances selenite incorporation into lipid bilayers. However, mechanistic studies on Zn-Se coordination in lipid matrices remain limited .

Comparative Analysis Table

Property	This compound (ZnSeO₃)	Zinc Selenide (ZnSe)	Zinc Sulfate (ZnSO₄)
Bandgap (eV)	3.4 (β-phase)	2.7	N/A
Primary Applications	Antioxidant studies	Optoelectronics	Nutrient supplementation
Toxicity (LC50, fish)	2.1 mg/L (72h, rainbow trout)	Low	4.5 mg/L (96h, zebrafish)
Redox Activity	High (Se⁴⁺/Se⁰)	None	Moderate (SO₄²⁻ reduction)
Data synthesized from

Methodological Recommendations

Designing experiments to assess this compound’s impact on leukemia cell differentiation :

• Cell Lines : Use NB4 (APL) cells treated with 1–10 µM ZnSeO₃ ± ATRA.
• Assays : Flow cytometry for CD11b/CD14 (differentiation markers), Western blot for PML/RARα degradation, and RNA-seq to identify FOXO3A-driven pathways .
• Controls : Include Zn²⁺/SeO₃²⁻ alone to decouple synergistic effects.

Quantifying selenite reduction pathways in environmental bacteria :

• Strains : Providencia rettgeri HF16 (high selenite tolerance).
• Methods : Proteomics to identify reductases (e.g., sulfite reductase), TEM for Se nanoparticle characterization, and ICP-MS for Se⁰ yield quantification .